Cas no 134044-50-1 (2-(3-Nitro-phenyl)-imidazo1,2-apyrimidine)

• Product Name: 2-(3-Nitro-phenyl)-imidazo1,2-apyrimidine
• CAS No: 134044-50-1
• MF: C₁₂H₈N₄O₂
• MW: 240.21752166748
• CID: 824717
• PubChem ID: 1474383
• Update Time: 2025-06-15

2-(3-Nitro-phenyl)-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitrophenyl)imidazo[1,2-a]pyrimidine
• 2-(3-NITRO-PHENYL)-IMIDAZO[1,2-A] PYRIMIDINE
• Benzofuran-2-carboxylic acid
• Oprea1_198687
• 134044-50-1
• 2-(3-NITRO-PHENYL)-IMIDAZO[1,2-A]PYRIMIDINE
• DB-063015
• SCHEMBL15558568
• CS-0358621
• DTXSID10363052
• AKOS005089475
• J-006475
• 3T-0652
• 2-(3-Nitro-phenyl)-imidazo1,2-apyrimidine

• MDL： MFCD03012690
• Inchi： 1S/C12H8N4O2/c17-16(18)10-4-1-3-9(7-10)11-8-15-6-2-5-13-12(15)14-11/h1-8H
• InChI Key： ANQVNBDLIKNGOQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1=CN2C=CC=NC2=N1)=O

Computed Properties

• Exact Mass: 240.06500
• Monoisotopic Mass: 240.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.448
• Refractive Index: 1.726
• PSA: 76.01000
• LogP: 2.82770

Additional information on 2-(3-Nitro-phenyl)-imidazo1,2-apyrimidine

Comprehensive Overview of 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyrimidine (CAS No. 134044-50-1): Properties, Applications, and Research Insights

2-(3-Nitro-phenyl)-imidazo[1,2-a]pyrimidine (CAS No. 134044-50-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the imidazo[1,2-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of a 3-nitro-phenyl substituent further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyrimidine derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in their role as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The nitro group in 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyrimidine offers a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored properties.

From a structural perspective, CAS No. 134044-50-1 features a fused bicyclic system comprising an imidazole ring and a pyrimidine ring. This unique architecture contributes to its stability and ability to interact with biological targets. The compound's molecular weight and solubility characteristics make it suitable for various experimental conditions, including organic synthesis and high-throughput screening assays.

One of the most frequently asked questions about 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyrimidine revolves around its synthetic routes. Common methods involve the condensation of 2-aminopyrimidine derivatives with α-haloketones, followed by nitration to introduce the nitro group. Advances in green chemistry have also led to the development of eco-friendly protocols, such as microwave-assisted synthesis, which reduces reaction times and improves yields.

The compound's potential in drug discovery is another hot topic. Recent studies highlight its efficacy in modulating enzyme activity, particularly in pathways related to cancer and infectious diseases. For instance, imidazo[1,2-a]pyrimidine scaffolds have shown promise in targeting protein kinases, which are critical in cell signaling and proliferation. This has sparked interest in optimizing CAS No. 134044-50-1 derivatives for enhanced selectivity and potency.

Beyond pharmaceuticals, 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyrimidine is explored in material science. Its conjugated system and electron-withdrawing nitro group make it a candidate for organic electronic applications, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Researchers are investigating its optical and electronic properties to design next-generation functional materials.

For those seeking analytical data on CAS No. 134044-50-1, techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm purity and structure. The compound's melting point and spectral properties are well-documented, aiding in its identification and quality control.

In summary, 2-(3-Nitro-phenyl)-imidazo[1,2-a]pyrimidine (CAS No. 134044-50-1) is a multifaceted compound with broad applications in medicinal chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research, addressing pressing challenges in health and technology. As interest in heterocyclic compounds grows, this molecule remains a key player in advancing scientific discovery.